3-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(3-fluoro-4-methylphenyl)propanamide

• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(3-fluoro-4-methylphenyl)propanamide
• InChI: InChI=1S/C16H14FN3O3S/c1-9-2-3-10(8-11(9)17)18-13(21)4-6-20-15(22)14-12(5-7-24-14)19-16(20)23/h2-3,5,7-8H,4,6H2,1H3,(H,18,21)(H,19,23)
• InChI Key: OZFGCUYQWRVYFG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2C(=O)C3=C(C=CS3)NC2=O)F

Description

3-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(3-fluoro-4-methylphenyl)propanamide is an organosulfur heterocyclic compound, an organonitrogen heterocyclic compound and an organic heterobicyclic compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound has been synthesized through various methods, indicating its significance in the field of chemical research. For instance, a study demonstrates the synthesis of 3-R-thieno[3,2-d]pyrimidine-2,4(1H,3H)-diones, showing the versatility of thieno[3,2-d]pyrimidine derivatives in chemical synthesis (Shestakov et al., 2014).

• Herbicidal Activity : Thieno[3,2-d]pyrimidine derivatives have been noted for their herbicidal activity, indicating potential agricultural applications. For example, certain compounds have displayed moderate to good selective herbicidal activity against Brassica campestris L. (Liu & Shi, 2014).

• Antitumor Activity : There's significant interest in the antitumor properties of thieno[3,2-d]pyrimidine derivatives. A particular study found that some newly synthesized thieno[3,2-d]pyrimidine derivatives exhibited potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines (Hafez & El-Gazzar, 2017).

• Synthesis of Analogous Compounds : The versatility of thieno[3,2-d]pyrimidine derivatives is further highlighted by their use in synthesizing various analogous compounds with promising biological activities, as evidenced by the efficient synthesis of a novel compound with biological activity (Noh et al., 2020).

• Antimicrobial Activity : Thieno[3,2-d]pyrimidine derivatives have been synthesized as antimicrobial agents, indicating their potential in the development of new antimicrobial drugs (Fayed et al., 2014).